![molecular formula C16H15FN2O5S B300434 2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid](/img/structure/B300434.png)
2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid
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Overview
Description
2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid, also known as FMAA, is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicinal chemistry. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to possess potent anti-inflammatory and analgesic properties.
Mechanism of Action
2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in the inflammatory response. By inhibiting the production of prostaglandins, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to possess potent anti-inflammatory and analgesic properties. It has also been found to exhibit anti-cancer properties. However, this compound has been shown to have some side effects, including gastrointestinal toxicity and renal toxicity.
Advantages and Limitations for Lab Experiments
2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It also possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases. However, this compound has some limitations for lab experiments. It has been shown to have some side effects, including gastrointestinal toxicity and renal toxicity.
Future Directions
There are several future directions for the research on 2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid. One direction is to further investigate its anti-cancer properties and its potential as a cancer therapy. Another direction is to develop this compound derivatives with improved pharmacological properties and reduced side effects. Additionally, more studies are needed to investigate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid involves the reaction of 4-fluoroaniline with methylsulfonyl chloride to form 4-fluoro(methylsulfonyl)aniline. This intermediate is then reacted with N-(2-bromoacetyl)aniline to form this compound. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
2-({[4-Fluoro(methylsulfonyl)anilino]acetyl}amino)benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, osteoarthritis, and rheumatoid arthritis. This compound has also been found to exhibit anti-cancer properties, making it a potential candidate for cancer therapy.
properties
Molecular Formula |
C16H15FN2O5S |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
2-[[2-(4-fluoro-N-methylsulfonylanilino)acetyl]amino]benzoic acid |
InChI |
InChI=1S/C16H15FN2O5S/c1-25(23,24)19(12-8-6-11(17)7-9-12)10-15(20)18-14-5-3-2-4-13(14)16(21)22/h2-9H,10H2,1H3,(H,18,20)(H,21,22) |
InChI Key |
MZSUDMJHLCHLOG-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)O)C2=CC=C(C=C2)F |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
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